Cas no 1187027-14-0 (3-(3,5-dichlorophenyl)-4-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(3,5-dichlorophenyl)-4-methyl-1H-pyrazol-5-amine
• CAS No: 1187027-14-0
• MF: C₁₀H₉Cl₂N₃
• MW: 242.104559659958
• CID: 5932604
• PubChem ID: 43157776
• Update Time: 2025-05-24

3-(3,5-dichlorophenyl)-4-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dichlorophenyl)-4-methyl-1H-pyrazol-5-amine
• EN300-1147866
• 1187027-14-0

• Inchi： 1S/C10H9Cl2N3/c1-5-9(14-15-10(5)13)6-2-7(11)4-8(12)3-6/h2-4H,1H3,(H3,13,14,15)
• InChI Key： NDSBXVLIWVCPAS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=C(C)C(N)=NN1)Cl

Computed Properties

• Exact Mass: 241.0173527g/mol
• Monoisotopic Mass: 241.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3,5-dichlorophenyl)-4-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-(3,5-Dichlorophenyl)-4-methyl-1H-pyrazol-5-amine (CAS No. 1187027-14-0)

3-(3,5-Dichlorophenyl)-4-methyl-1H-pyrazol-5-amine is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole core substituted with 3,5-dichlorophenyl and methyl groups, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel enzyme inhibitors and antimicrobial agents, aligning with current trends in drug discovery and sustainable agriculture.

The compound's CAS No. 1187027-14-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent studies highlight its role in modulating biological pathways, particularly in targeting inflammatory responses and oxidative stress, topics of high interest in biomedical forums. Users frequently search for terms like "pyrazole derivatives in drug design" or "3,5-dichlorophenyl applications," reflecting growing demand for niche chemical insights. This aligns with SEO strategies emphasizing long-tail keywords such as "synthesis of 3-(3,5-dichlorophenyl) pyrazole amines" or "bioactivity of methyl-substituted pyrazoles."

From a technical perspective, 3-(3,5-Dichlorophenyl)-4-methyl-1H-pyrazol-5-amine exhibits moderate solubility in polar organic solvents, a property leveraged in high-throughput screening assays. Its stability under ambient conditions facilitates storage and handling, though precautions like inert atmospheres are recommended for long-term preservation. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify purity, a key concern for buyers sourcing the compound for preclinical studies.

Environmental and safety profiles of this compound are also under scrutiny, coinciding with global shifts toward green chemistry. Queries like "eco-friendly synthesis of dichlorophenyl compounds" or "pyrazole biodegradability" underscore this trend. While not classified as hazardous, proper laboratory practices (e.g., fume hood use) are advised during manipulation, addressing common user questions about workplace safety.

In summary, CAS No. 1187027-14-0 represents a versatile building block in modern chemistry, bridging academic research and industrial innovation. Its relevance to drug development and crop protection solutions ensures sustained interest, while optimized content around structure-activity relationships and synthetic protocols can enhance visibility in scientific search engines.